Cas no 68990-27-2 (GOLD RESINATE MR7901-P)

• Product Name: GOLD RESINATE MR7901-P
• CAS No: 68990-27-2
• MF: C₁₀H₁₈Au₂S₂
• MW: 596.313025951386
• CID: 972862
• Update Time: 2025-10-31

GOLD RESINATE MR7901-P Chemical and Physical Properties

Names and Identifiers

• GOLD RESINATE MR7901-P
• GOLD RESINATE
• Gold(I)1-methyl-4-[2-aurio(I)thiopropane-2-yl]cyclohexane-1-thiolate
• CID 101881293
• balsams,copaiba,sulfurized,mixedwithturpentine,goldsalts

• Inchi： 1S/C10H20S2.2Au/c1-9(2,11)8-4-6-10(3,12)7-5-8;;/h8,11-12H,4-7H2,1-3H3;;/q;2*+1/p-2
• InChI Key： OSXGAIDUJXYDPI-UHFFFAOYSA-L
• SMILES： [Au+].[Au+].[S-]C1(C)CCC(C(C)(C)[S-])CC1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2

Experimental Properties

• Color/Form: Light brown or dark brown crystalline powder
• Density: 2.37[at 20℃]
• Solubility: Insoluble in water.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on GOLD RESINATE MR7901-P

Recent Advances in Gold Resinate MR7901-P (CAS 68990-27-2) for Biomedical Applications

Gold resinate MR7901-P (CAS 68990-27-2) has recently garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties and potential applications in drug delivery, diagnostics, and therapeutic interventions. This research briefing synthesizes the latest findings on this compound, highlighting its synthesis, characterization, and biomedical efficacy. The compound's ability to form stable colloidal suspensions and its biocompatibility make it a promising candidate for various medical applications.

Recent studies have focused on optimizing the synthesis of gold resinate MR7901-P to enhance its purity and stability. Advanced spectroscopic techniques, including FT-IR and NMR, have been employed to characterize its molecular structure, confirming the presence of gold nanoparticles embedded within a resinous matrix. These nanoparticles exhibit surface plasmon resonance, which is crucial for applications in imaging and photothermal therapy. Additionally, the compound's low cytotoxicity has been validated through in vitro assays using human cell lines, further supporting its potential for clinical use.

One of the most notable applications of gold resinate MR7901-P is in targeted drug delivery systems. Researchers have successfully conjugated the compound with anticancer agents, such as doxorubicin, to create hybrid nanostructures. These conjugates demonstrate enhanced tumor-targeting capabilities and reduced off-target effects, as evidenced by recent in vivo studies. The gold nanoparticles within the resinate matrix facilitate controlled drug release under specific physiological conditions, thereby improving therapeutic outcomes. Furthermore, the compound's optical properties enable real-time monitoring of drug delivery using non-invasive imaging techniques.

In the realm of diagnostics, gold resinate MR7901-P has shown promise as a contrast agent for computed tomography (CT) and photoacoustic imaging. Its high atomic number and unique optical absorption characteristics enhance imaging resolution, allowing for early detection of pathological conditions. Recent preclinical trials have demonstrated its efficacy in identifying tumor margins and micro-metastases, which are often challenging to detect with conventional imaging agents. These findings underscore the compound's potential to revolutionize diagnostic methodologies in oncology and other medical fields.

Despite these advancements, challenges remain in the large-scale production and clinical translation of gold resinate MR7901-P. Issues such as batch-to-batch variability and long-term stability need to be addressed to ensure reproducibility and safety. Ongoing research is exploring novel synthesis routes and surface modification techniques to overcome these hurdles. Collaborative efforts between academia and industry are essential to accelerate the commercialization of this innovative material.

In conclusion, gold resinate MR7901-P (CAS 68990-27-2) represents a cutting-edge material with multifaceted applications in biomedicine. Its unique properties, combined with recent technological advancements, position it as a key player in the development of next-generation therapeutic and diagnostic tools. Future research should focus on optimizing its synthesis, expanding its applications, and conducting rigorous clinical trials to validate its safety and efficacy. The continued exploration of this compound holds great promise for addressing unmet medical needs and advancing the field of chemical biomedicine.